Cas no 2640935-28-8 (5-Methyl-2-(pyridin-3-yloxy)pyridine)

• Product Name: 5-Methyl-2-(pyridin-3-yloxy)pyridine
• CAS No: 2640935-28-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5327784
• PubChem ID: 20795180
• Update Time: 2025-11-01

5-Methyl-2-(pyridin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(3-pyridinyloxy)pyridine
• F6619-9088
• SCHEMBL8736798
• 5-methyl-2-(pyridin-3-yloxy)pyridine
• AKOS040711054
• 2640935-28-8
• 5-Methyl-2-(pyridin-3-yloxy)pyridine

• Inchi： 1S/C11H10N2O/c1-9-4-5-11(13-7-9)14-10-3-2-6-12-8-10/h2-8H,1H3
• InChI Key： UIYRWOUDHLUDOW-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 316.4±27.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on 5-Methyl-2-(pyridin-3-yloxy)pyridine

Introduction to 5-Methyl-2-(pyridin-3-yloxy)pyridine (CAS No. 2640935-28-8)

5-Methyl-2-(pyridin-3-yloxy)pyridine, also known by its CAS number 2640935-28-8, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group and a pyridin-3-yloxy moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Methyl-2-(pyridin-3-yloxy)pyridine can be represented as C₁₁H₁₀N₂O, with a molecular weight of approximately 186.21 g/mol. The compound's solubility and stability are influenced by its functional groups, making it suitable for use in both aqueous and organic solvents. Its melting point is around 95°C, and it exhibits moderate to good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In recent years, the study of 5-Methyl-2-(pyridin-3-yloxy)pyridine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound possesses several pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various biological targets, such as enzymes, receptors, and signaling pathways.

Anti-inflammatory Activity: One of the key areas of interest for 5-Methyl-2-(pyridin-3-yloxy)pyridine is its anti-inflammatory potential. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Anti-cancer Properties: Another significant application of 5-Methyl-2-(pyridin-3-yloxy)pyridine is in cancer therapy. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, 5-Methyl-2-(pyridin-3-yloxy)pyridine has also been investigated for its neuroprotective effects. Studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-Methyl-2-(pyridin-3-yloxy)pyridine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-hydroxypyridine with 5-methylpicolyl chloride followed by deprotection to yield the final product. The purity and yield of the synthesized compound can be optimized through careful control of reaction conditions such as temperature, solvent choice, and catalyst selection.

The safety profile of 5-Methyl-2-(pyridin-3-yloxy)pyridine is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further safety evaluations are necessary to ensure its suitability for human use. These evaluations typically include in vitro cytotoxicity assays, animal toxicity studies, and genotoxicity tests.

In conclusion, 5-Methyl-2-(pyridin-3-yloxy)pyridine (CAS No. 2640935-28-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to explore new avenues for its use, highlighting the importance of this compound in advancing medical science.